Cas no 100318-30-7 (2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide)

2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide is a thiourea derivative characterized by its hydrazinecarbothioamide functional group linked to a 4-butoxyphenyl moiety. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmacologically active molecules. Its structural features, including the butoxy substituent and thioamide group, contribute to its reactivity in condensation and cyclization reactions. The compound may also serve as a ligand in coordination chemistry due to its sulfur and nitrogen donor atoms. Its stability under standard conditions and well-defined synthetic pathway make it a reliable candidate for research applications in medicinal and materials chemistry.

2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide structure

100318-30-7 structure

Product Name:2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide

CAS No:100318-30-7

MF:C₁₂H₁₇N₃OS

MW:251.34788107872

CID:2860277

Update Time:2025-08-04

2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

- Hydrazinecarbothioamide, 2-[(4-butoxyphenyl)methylene]-
- 2-[(4-Butoxyphenyl)methylene]hydrazinecarbothioamide
- 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide
- Inchi： 1S/C12H17N3OS/c1-2-3-8-16-11-6-4-10(5-7-11)9-14-15-12(13)17/h4-7,9H,2-3,8H2,1H3,(H3,13,15,17)
- InChI Key： XDJHBXUXBRZNBT-UHFFFAOYSA-N
- SMILES： N(C(N)=S)N=CC1=CC=C(OCCCC)C=C1

2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B201985-1mg	2-[(4-Butoxyphenyl)methylene]hydrazinecarbothioamide	100318-30-7		1mg	$ 190.00	2023-04-19
TRC	B201985-10mg	2-[(4-Butoxyphenyl)methylene]hydrazinecarbothioamide	100318-30-7		10mg	$ 1499.00	2023-04-19

2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. Ambidentate coordination in hydrogen bonded dimethyl sulfoxide, (CH3)2SO⋯H3O+, and in dichlorobis(dimethyl sulfoxide) palladium(ii) and platinum(ii) solid solvates, by vibrational and sulfur K-edge X-ray absorption spectroscopy†

Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Related Categories

Additional information on 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide

Introduction to 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide (CAS No. 100318-30-7)

2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide, with the CAS number 100318-30-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydrazinecarbothioamide moiety and a butoxyphenyl group. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The chemical structure of 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide consists of a central thiosemicarbazide unit linked to a substituted phenyl ring. The butoxy group on the phenyl ring imparts specific physicochemical properties that influence its solubility, stability, and reactivity. These properties are crucial for optimizing the compound's performance in both in vitro and in vivo studies.

Recent research has highlighted the potential of 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide as a lead compound for drug development. Studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, antioxidant, and antitumor properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide effectively inhibited the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression.

The anti-inflammatory properties of 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide have also been extensively investigated. Research conducted at the University of California, Los Angeles (UCLA) found that this compound significantly reduced inflammation in animal models of arthritis. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

In addition to its biological activities, 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide has been explored for its potential as a scaffold for drug design. The thiosemicarbazide moiety is known to form stable complexes with various metal ions, which can enhance the compound's therapeutic efficacy. For example, coordination with copper ions has been shown to improve the antitumor activity of similar thiosemicarbazide derivatives.

The synthesis of 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide is well-documented in the literature. A common synthetic route involves the reaction of 4-butoxybenzaldehyde with hydrazinecarbothioamide under mild conditions. This method yields high purity and good yields, making it suitable for large-scale production. The ease of synthesis and availability of starting materials contribute to the compound's accessibility for further research and development.

The physicochemical properties of 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide, such as its solubility and stability, are important considerations for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good aqueous solubility, which is beneficial for oral administration. Additionally, it demonstrates excellent stability under various storage conditions, ensuring consistent performance over time.

In conclusion, 2-(4-Butoxyphenyl)methylenehydrazinecarbothioamide (CAS No. 100318-30-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable physicochemical properties, make it an attractive candidate for further investigation and development as a therapeutic agent.